Cas no 62146-57-0 (CarbaMic acid, (7-aMinoheptyl)-, 1,1-diMethylethyl ester, Monohydrochloride)

• Product Name: CarbaMic acid, (7-aMinoheptyl)-, 1,1-diMethylethyl ester, Monohydrochloride
• CAS No: 62146-57-0
• MF: C₁₂H₂₇ClN₂O₂
• MW: 266.807982683182
• CID: 456454
• Update Time: 2025-05-26

CarbaMic acid, (7-aMinoheptyl)-, 1,1-diMethylethyl ester, Monohydrochloride Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (7-aminoheptyl)-, 1,1-dimethylethyl ester,monohydrochloride
• tert-Butyl (7-aminoheptyl)carbamate hydrochloride
• Boc-NH-(CH2)7-NH2 yenHCl
• N-t-Butoxycarbonyl-1,7-diaminoheptane hydrochloride
• N-(t-Butoxycarbonyl)-1,7-diaminoheptane hydrochloride
• CID 131701244
• CarbaMic acid, (7-aMinoheptyl)-, 1,1-diMethylethyl ester, Monohydrochloride

• Inchi： 1S/C12H26N2O2.ClH/c1-12(2,3)16-11(15)14-10-8-6-4-5-7-9-13;/h4-10,13H2,1-3H3,(H,14,15);1H
• InChI Key： HSKWKRWGKDRLID-UHFFFAOYSA-N
• SMILES： Cl.O(C(NCCCCCCCN)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 188
• Topological Polar Surface Area: 64.4

Additional information on CarbaMic acid, (7-aMinoheptyl)-, 1,1-diMethylethyl ester, Monohydrochloride

Comprehensive Overview of CarbaMic acid, (7-aMinoheptyl)-, 1,1-diMethylethyl ester, Monohydrochloride (CAS No. 62146-57-0)

CarbaMic acid, (7-aMinoheptyl)-, 1,1-diMethylethyl ester, Monohydrochloride (CAS No. 62146-57-0) is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound, often referred to as a protected amino acid derivative, is widely utilized in peptide synthesis and drug development due to its unique structural properties. The presence of the 1,1-diMethylethyl ester group enhances its stability, making it a valuable intermediate in complex chemical reactions.

In recent years, the demand for high-purity biochemical intermediates like CarbaMic acid, (7-aMinoheptyl)-, 1,1-diMethylethyl ester, Monohydrochloride has surged, driven by advancements in targeted drug delivery systems and precision medicine. Researchers are particularly interested in its potential role in designing novel therapeutic agents, especially for conditions requiring controlled release mechanisms. Its Monohydrochloride form further improves solubility, a critical factor in bioavailability optimization.

The compound's 7-aMinoheptyl chain provides a flexible spacer, which is essential for molecular conjugation in bioconjugation chemistry. This feature aligns with current trends in antibody-drug conjugates (ADCs) and prodrug development, where modularity and functional group compatibility are paramount. Laboratories focusing on peptide-based therapeutics frequently employ this compound to achieve site-specific modifications.

From a synthetic perspective, CarbaMic acid, (7-aMinoheptyl)-, 1,1-diMethylethyl ester, Monohydrochloride exemplifies the growing importance of green chemistry principles. Its synthesis often involves atom-efficient protocols, reducing waste and aligning with sustainable manufacturing practices. This resonates with the broader scientific community's emphasis on environmentally friendly synthesis and reduced carbon footprint in chemical production.

Quality control of CAS No. 62146-57-0 is rigorously monitored using advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure compliance with pharmaceutical-grade standards, addressing concerns about impurity profiles and batch-to-batch consistency—key considerations for regulatory submissions in drug development pipelines.

Emerging discussions in life sciences forums highlight the compound's relevance in neurological research, particularly for blood-brain barrier (BBB) penetration studies. Its aminoheptyl moiety is being explored for designing neuroactive peptides, a hot topic in neurodegenerative disease research. Such applications underscore its versatility beyond traditional peptide coupling roles.

In summary, CarbaMic acid, (7-aMinoheptyl)-, 1,1-diMethylethyl ester, Monohydrochloride represents a critical building block in modern medicinal chemistry. Its multifaceted applications—from drug formulation to biomaterial engineering—position it at the forefront of innovative therapeutic strategies. As research continues to uncover new functionalities, this compound will likely remain a staple in cutting-edge biomedical investigations.